Cas no 871548-20-8 ((2-ethyl-6-methylphenyl)thiourea)
(2-ethyl-6-methylphenyl)thiourea Chemical and Physical Properties
Names and Identifiers
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- N-(2-ethyl-6-methylphenyl)thiourea
- AKOS009037272
- G36654
- SCHEMBL5520049
- 2-ETHYL-6-METHYLPHENYLTHIOUREA
- NOTVQPRXZSXDAY-UHFFFAOYSA-N
- (2-ethyl-6-methylphenyl)thiourea
- 1-(2-ethyl-6-methylphenyl)thiourea
- Z111411718
- EN300-14925
- 871548-20-8
-
- Inchi: 1S/C10H14N2S/c1-3-8-6-4-5-7(2)9(8)12-10(11)13/h4-6H,3H2,1-2H3,(H3,11,12,13)
- InChI Key: NOTVQPRXZSXDAY-UHFFFAOYSA-N
- SMILES: S=C(N)NC1C(C)=CC=CC=1CC
Computed Properties
- Exact Mass: 194.08776963Da
- Monoisotopic Mass: 194.08776963Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 70.1Ų
(2-ethyl-6-methylphenyl)thiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B441445-5mg |
(2-ethyl-6-methylphenyl)thiourea |
871548-20-8 | 5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B441445-10mg |
(2-ethyl-6-methylphenyl)thiourea |
871548-20-8 | 10mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B441445-50mg |
(2-ethyl-6-methylphenyl)thiourea |
871548-20-8 | 50mg |
$ 95.00 | 2022-06-07 | ||
| Enamine | EN300-14925-0.05g |
(2-ethyl-6-methylphenyl)thiourea |
871548-20-8 | 95.0% | 0.05g |
$42.0 | 2025-02-21 | |
| Enamine | EN300-14925-0.1g |
(2-ethyl-6-methylphenyl)thiourea |
871548-20-8 | 95.0% | 0.1g |
$66.0 | 2025-02-21 | |
| Enamine | EN300-14925-0.25g |
(2-ethyl-6-methylphenyl)thiourea |
871548-20-8 | 95.0% | 0.25g |
$92.0 | 2025-02-21 | |
| Enamine | EN300-14925-0.5g |
(2-ethyl-6-methylphenyl)thiourea |
871548-20-8 | 95.0% | 0.5g |
$175.0 | 2025-02-21 | |
| Enamine | EN300-14925-1.0g |
(2-ethyl-6-methylphenyl)thiourea |
871548-20-8 | 95.0% | 1.0g |
$256.0 | 2025-02-21 | |
| Enamine | EN300-14925-2.5g |
(2-ethyl-6-methylphenyl)thiourea |
871548-20-8 | 95.0% | 2.5g |
$503.0 | 2025-02-21 | |
| Enamine | EN300-14925-5.0g |
(2-ethyl-6-methylphenyl)thiourea |
871548-20-8 | 95.0% | 5.0g |
$743.0 | 2025-02-21 |
(2-ethyl-6-methylphenyl)thiourea Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on (2-ethyl-6-methylphenyl)thiourea
Recent Advances in the Study of (2-ethyl-6-methylphenyl)thiourea (CAS: 871548-20-8) in Chemical Biology and Pharmaceutical Research
The compound (2-ethyl-6-methylphenyl)thiourea (CAS: 871548-20-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This thiourea derivative has been the subject of multiple studies aimed at exploring its biological activity, mechanism of action, and potential as a lead compound for drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the context of modern drug discovery and development.
Recent studies have focused on the synthesis and characterization of (2-ethyl-6-methylphenyl)thiourea, with particular emphasis on its chemical stability and reactivity under various conditions. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to elucidate its molecular structure and confirm its purity. These studies have revealed that the compound exhibits remarkable stability, making it a promising candidate for further pharmacological evaluation. Additionally, computational modeling has been utilized to predict its interaction with biological targets, providing valuable insights into its potential mode of action.
One of the most notable findings in recent research is the compound's demonstrated activity against specific enzyme targets. In vitro assays have shown that (2-ethyl-6-methylphenyl)thiourea exhibits inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary studies have indicated that the compound may possess antimicrobial properties, with activity against a range of bacterial and fungal pathogens. These findings have sparked interest in further exploring its therapeutic potential, particularly in the context of drug-resistant infections.
Another area of investigation has been the compound's pharmacokinetic properties. Recent studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. The results indicate that (2-ethyl-6-methylphenyl)thiourea has favorable bioavailability and a relatively long half-life, which are desirable characteristics for a potential drug candidate. However, researchers have also identified certain metabolic pathways that may lead to the formation of inactive metabolites, highlighting the need for further optimization of its chemical structure to enhance its therapeutic efficacy.
In addition to its direct biological activities, (2-ethyl-6-methylphenyl)thiourea has also been studied for its potential as a chemical probe in biological research. Its ability to selectively interact with specific protein targets makes it a valuable tool for investigating cellular signaling pathways and protein-protein interactions. Recent studies have utilized this compound to elucidate novel mechanisms of action in various disease models, contributing to a deeper understanding of disease pathology and potential therapeutic interventions.
Looking ahead, researchers are now focusing on the development of derivatives and analogs of (2-ethyl-6-methylphenyl)thiourea to improve its pharmacological properties. Structure-activity relationship (SAR) studies are underway to identify key structural features responsible for its biological activity, with the goal of designing more potent and selective compounds. These efforts are expected to yield novel therapeutic agents with improved efficacy and safety profiles, potentially addressing unmet medical needs in various disease areas.
In conclusion, the recent research on (2-ethyl-6-methylphenyl)thiourea (CAS: 871548-20-8) has provided compelling evidence of its potential as both a therapeutic agent and a research tool in chemical biology and pharmaceutical sciences. While significant progress has been made in understanding its biological activities and pharmacokinetic properties, further studies are needed to fully realize its therapeutic potential. The ongoing research efforts in this area hold promise for the development of novel drugs and the advancement of our understanding of complex biological systems.
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